N-(3-cyano-4,5-dimethylthiophen-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H18N2O4S/c1-9-10(2)24-17(12(9)8-18)19-16(20)11-6-13(21-3)15(23-5)14(7-11)22-4/h6-7H,1-5H3,(H,19,20)
• InChI Key: BFVYTGCWDYXKMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3,4,5-trimethoxybenzamide, also known as CTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTM is a derivative of the phenethylamine family and possesses unique properties that make it a promising candidate for research purposes.

Scientific Research Applications

Organic Sensitizer Synthesis for Solar Cell Applications

Research on novel organic sensitizers for solar cell applications underscores the importance of molecular engineering at the interface of organic chemistry and renewable energy technology. For example, compounds like 3-{5-[N,N-bis(9,9-dimethylfluorene-2-yl)phenyl]-thiophene-2-yl}-2-cyano-acrylic acid (JK-1) demonstrate high efficiency in converting solar energy, showcasing the role of organic compounds in improving solar cell performance through molecular design (Sanghoon Kim et al., 2006).

Antioxidant Properties and Emulsion Distribution

The study of the antioxidant activity and distribution of cyanothiophene-based compounds, such as N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3,5-dihydroxybenzamide (SIM-53B), in olive oil-in-water emulsions, offers insights into the potential of these compounds to protect lipids in biomembranes or lipid-based systems from oxidative damage. This research contributes to understanding how molecular properties influence the distribution and efficacy of antioxidants in complex mixtures (S. Losada-Barreiro et al., 2020).

Memory Enhancement Potential

N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives have been synthesized and evaluated for their potential as memory enhancers, showing acetylcholinesterase-inhibiting activity. This research suggests that certain organic compounds could serve as therapeutic agents for cognitive disorders, illustrating the application of synthetic chemistry in developing pharmaceuticals targeting the central nervous system (P. Piplani et al., 2018).

Smoothened Antagonists for Cancer Therapy

The discovery of Smoothened (Smo) antagonists, such as acylthiourea MRT-10 family compounds, demonstrates the application of molecular screening and design in identifying new therapeutic agents for cancers linked to abnormal Hedgehog signaling. This area of research exemplifies the integration of computational and experimental methods to discover and characterize novel drug candidates (F. Manetti et al., 2010).